Cas no 73366-08-2 ((1S,2R,3S,5R)-2,6,6-trimethylbicyclo3.1.1heptan-3-ol)

• Product Name: (1S,2R,3S,5R)-2,6,6-trimethylbicyclo3.1.1heptan-3-ol
• CAS No: 73366-08-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD34562791
• CID: 2006217
• PubChem ID: 11892930
• Update Time: 2025-05-22

(1S,2R,3S,5R)-2,6,6-trimethylbicyclo3.1.1heptan-3-ol Chemical and Physical Properties

Names and Identifiers

• (-)-isopinocampheol
• (-)-Pinocampheol
• (1S)-(2endoH)-pinan-3endo-ol
• (1S, 2R, 3R, 5R)-3-Pinanol
• (1S:2R:3R)-Pinanol-(3)
• (2exoH)-pinan-3exo-ol
• 3-pinanol
• 3beta-Hydroxy-10alpha-pinan
• borneol
• d,l-Isopinocamphenol
• iso-pinocampheol
• Isopinocamphenol
• isopinocampheol
• rac-Isopinocampheol
• (1S,2R,3S,5R)-2,6,6-trimethylbicyclo3.1.1heptan-3-ol
• EINECS 252-882-3
• 983-480-2
• (1S,2R,3S,5R)-2,6,6-trimethylbicyclo(3.1.1)heptan-3-ol
• 6L39MY43QK
• Neopinocampheol, (+)-
• (1S,2R,3S,5R)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol
• (+)-Neopinocampheol
• EN300-20064426
• 73366-08-2
• DTXSID601208045
• Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1S,2R,3S,5R)-
• Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, [1S-(1alpha,2alpha,3alpha,5alpha)]-
• (+)-3alpha-Hydroxy-10alpha-pinane
• 36129-11-0
• (1S-(1alpha,2alpha,3alpha,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
• G32453
• DTXCID201639440

• MDL： MFCD34562791
• Inchi： 1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3/t6-,7-,8+,9+/m1/s1
• InChI Key： REPVLJRCJUVQFA-HXFLIBJXSA-N
• SMILES： O[C@H]1C[C@H]2C[C@@H]([C@H]1C)C2(C)C

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (1S,2R,3S,5R)-2,6,6-trimethylbicyclo3.1.1heptan-3-ol

(1S,2R,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol: A Comprehensive Overview

The compound with CAS No. 73366-08-2, commonly referred to as (1S,2R,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities.

Bicyclic structures like this compound are of particular interest in drug design due to their ability to mimic natural products and interact with biological targets effectively. The stereochemistry of this molecule—specifically its (1S,2R,3S,5R) configuration—plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of trimethylbicyclo[3.1.1]heptan-3-ol derivatives in the development of novel therapeutic agents. Researchers have explored the synthesis of this compound using advanced techniques such as asymmetric catalysis and enzymatic resolution, which have significantly improved the yield and purity of the product.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has shown promising results in modulating cellular pathways associated with neurodegenerative diseases and inflammation. Furthermore, its selective binding affinity for certain receptors makes it a valuable lead compound for drug discovery programs.

In terms of synthesis, the compound can be derived from natural sources or synthesized through multi-step organic reactions. The use of green chemistry principles in its production has become a focus area for sustainable manufacturing practices.

From an analytical perspective, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular interactions and stability of the compound under various conditions.

The application potential of (1S,2R,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol extends beyond pharmacology into materials science and catalysis due to its rigid bicyclic framework and functional groups that can be readily modified for specific purposes.

In conclusion, CAS No. 73366-08-2 represents a significant advancement in organic chemistry with wide-ranging implications for both academic research and industrial applications.